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Abstract

Stearyl erucamide ((Z)-N-octadecyldocos-13-enamide) is a long-chain, unsaturated secondary
fatty acid amide that has found widespread application in the polymer industry as a slip and
anti-blocking agent. Its unique molecular structure imparts desirable frictional properties to
polymer surfaces. While its industrial applications are well-documented, its discovery and
history are intertwined with the broader exploration of fatty acid amides. This technical guide
provides an in-depth overview of stearyl erucamide, including its history, physicochemical
properties, synthesis, analytical methodologies, and a review of its known and potential
biological interactions. This document is intended to be a valuable resource for researchers,
scientists, and drug development professionals interested in the chemistry and potential
applications of long-chain fatty acid amides.

Discovery and History

The specific discovery of stearyl erucamide is not attributed to a single event or individual but
rather emerged from the systematic development of fatty acid amides as industrial additives.
The use of fatty acid amides as slip agents dates back to at least the mid-20th century, with
early patents focusing on primary amides like oleamide. The development of secondary amides
such as stearyl erucamide represented a refinement of this technology, offering improved
thermal stability and controlled migration properties, making them suitable for high-temperature
processing of engineering plastics.[1][2] Companies like Croda International, founded in 1925,
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have a long history in the development and manufacturing of such specialty chemicals,
including slip additives for polymers.[3]

The broader history of fatty acid amides has roots in both industrial and biological research.
The first synthesis of a simple fatty amide, stearamide, was reported in 1882. Biologically, the
importance of the fatty acid amide linkage was recognized early in the study of sphingolipids. A
significant milestone was the identification of N-palmitoylethanolamine from egg yolk in 1957.
[4] The discovery of oleamide in the cerebrospinal fluid of sleep-deprived cats in the 1990s
spurred significant interest in the neurobiology of fatty acid amides.[5] While stearyl
erucamide is primarily known for its industrial applications, the biological activities of
structurally related long-chain fatty acid amides provide a context for exploring its potential
physiological roles.

Physicochemical Properties

Stearyl erucamide is a waxy solid at room temperature. Its long alkyl chains contribute to its
hydrophobic nature and high melting point.

Property Value Source(s)

Chemical Formula CaoH79NO [6]

Molecular Weight 590.07 g/mol [6]
(2)-N-octadecyldocos-13-

IUPAC Name ) [7]
enamide

CAS Number 10094-45-8 [8]
White to off-white solid/waxy

Appearance _ [°]
material

Melting Point 70-73 °C [10]

Boiling Point 671.6 £ 24.0 °C (Predicted) [8]

Density 0.857 £ 0.06 g/cm3 [8]

. Insoluble in water; Soluble in
Solubility 9]

organic solvents
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Synthesis of Stearyl Erucamide

The most common industrial synthesis of stearyl erucamide involves the direct amidation of
erucic acid with stearylamine at elevated temperatures in the presence of a catalyst.

Experimental Protocol: Laboratory Scale Synthesis

This protocol is adapted from general procedures for the synthesis of secondary fatty acid
amides and information from patent literature.[10]

Materials:
» Erucic acid (98%)
o Stearylamine (98%)

o Catalyst (e.g., phosphotungstic acid/metatitanic acid/silica gel composite as described in
patent CN104230741B, or a standard Lewis acid catalyst)[10]

e Nitrogen gas supply

e High-vacuum pump

e Three-neck round-bottom flask

o Heating mantle with temperature controller
e Mechanical stirrer

e Condenser

e Thermometer

Procedure:

e Charging the Reactor: In a three-neck round-bottom flask equipped with a mechanical stirrer,
thermometer, and a condenser connected to a nitrogen inlet, add stearylamine and erucic
acid in a molar ratio of approximately 1:1.15 to 1:1.28 (stearylamine:erucic acid).[10]
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Inert Atmosphere: Purge the flask with nitrogen gas for 15-20 minutes to create an inert
atmosphere.

Initial Heating and Catalyst Addition: Begin stirring and heat the mixture to 110-120 °C under
a gentle flow of nitrogen. Once the reactants have melted and are homogenous, add the
catalyst. The catalyst loading is typically 0.5-1.2% of the weight of erucic acid.[10]

Reaction: Increase the temperature to 170-210 °C. For the first 2 hours, maintain a nitrogen
atmosphere to facilitate the removal of water formed during the reaction.[10]

Vacuum Application: After the initial 2 hours, apply a vacuum to the system to drive the
reaction to completion by removing the remaining water. The reaction is typically monitored
by measuring the acid value of the mixture. The reaction is considered complete when the
acid value is < 1.0 mg KOH/g. The total reaction time is typically 3-6 hours.[10]

Work-up: Once the reaction is complete, cool the mixture to 95-105 °C. Filter the hot mixture
to remove the catalyst.

Product Isolation: The molten product is then cooled, which can be done by pouring it into a
shallow dish to solidify. The resulting solid is stearyl erucamide.

Diagram of Synthetic Workflow:
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Reactants Reaction Conditions

Erucic Acid Stearylamine Catalyst 170-210 °C N2z then Vacuum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

